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Compound of Interest

Compound Name: 5-Chloro-1-methylimidazole nitrate

Cat. No.: B1450983

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 5-Chloro-1-
methylimidazole nitrate. It is intended for researchers, scientists, and drug development
professionals.

Chemical Identifier:

e Name: 5-Chloro-1-methylimidazole nitrate
e CAS Number: 4531-53-7

e Molecular Formula: C4H6CIN303

Hazard Summary

5-Chloro-1-methylimidazole nitrate is a chemical that poses significant health risks. It is
harmful if swallowed, inhaled, or comes into contact with skin, and it can cause serious eye
damage.[1] As a nitrate compound, it is also a strong oxidizer and may intensify fires.[2]
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Hazard Classification

GHS Hazard Statement Description

Acute Toxicity, Oral

H302 Harmful if swallowed.[1][3]

Harmful in contact with skin.[1]

Acute Toxicity, Dermal H312 3]
) Causes serious eye damage.
Serious Eye Damage H318
[11[3]
Acute Toxicity, Inhalation H332 Harmful if inhaled.[1][3]
Skin Irritation H315 Causes skin irritation.[4]
o Causes serious eye irritation.
Eye Irritation H319
[4]
Specific target organ toxicity — H335 May cause respiratory

Single exposure

irritation.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
required. A face shield should
be worn over safety glasses
when there is a risk of
splashing.[5][6]

To protect against serious eye

damage from splashes or dust.

[1]

Hand Protection

Chemical-resistant gloves
(nitrile is recommended) must
be worn.[2][5] Consider

double-gloving.[5]

To prevent skin absorption and
irritation.[1][4]

Body Protection

A laboratory coat must be
worn, fully buttoned.[5] For
tasks with a high risk of
splashing, a chemical-resistant
apron over the lab coat is
advised.[7]

To protect the skin from

contact with the chemical.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
limit dust and vapor inhalation.
[2][5] If a fume hood is not
available, a full-face respirator
with multi-purpose combination
respirator cartridges is

necessary.[2]

To prevent inhalation of the

harmful substance.[1]

Footwear

Closed-toe shoes must be
worn at all times in the

laboratory.[5]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.[5]
» Verify that an eyewash station and safety shower are accessible and unobstructed.[3]
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o Gather all necessary PPE and ensure it is in good condition.
o Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Chemical:

» Don the appropriate PPE as outlined in the table above.

» Conduct all manipulations of 5-Chloro-1-methylimidazole nitrate, especially weighing and
transferring of the solid, within the chemical fume hood to minimize inhalation exposure.[2]

e Avoid the formation of dust.[5]

o Keep the container tightly closed when not in use.

» Avoid contact with skin, eyes, and clothing.[2]

e Wash hands thoroughly after handling, even if gloves were worn.[5]

3. In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[9]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention.[9]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][9]

o Spill: Evacuate the area. For small spills, use an inert absorbent material (e.g., sand,
vermiculite) to collect the spilled solid. Place the absorbed material into a suitable, labeled
container for disposal.[8][10] Ensure adequate ventilation.

Disposal Plan

o Waste Generation: All materials contaminated with 5-Chloro-1-methylimidazole nitrate,
including used gloves, weigh boats, and absorbent materials from spills, must be considered
hazardous waste.

» Waste Collection: Dispose of solutions and contaminated solids in a designated, labeled
hazardous waste container.[2] The container should be kept closed at all times.

o Waste Disposal: The disposal of 5-Chloro-1-methylimidazole nitrate must be handled by a
certified chemical waste management company. Do not dispose of this chemical down the
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drain or in regular trash.[8][10] Follow all local, state, and federal regulations for hazardous
waste disposal.

Workflow for Safe Handling of 5-Chloro-1-
methylimidazole nitrate
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Preparation

- Lab Coat

Don Appropriate PPE:
- Safety Goggles & Face Shield
- Nitrile Gloves (Double)

- Respirator (if no fume hood)

Verify Engineering Controls:
- Certified Fume Hood
- Accessible Eyewash/Shower

Handling

Handle Chemical in Fume Hood

Avoid Dust Formation

Wash Hands After Handling

Disposal

Dispose of Contaminated
Materials in Labeled
Hazardous Waste Container

Arrange for Professional
Waste Disposal

If Spill Occurs

Spill:
Evacuate & Contain

If Exposure Occurs

Exposure:
- Eye: Flush 15 min
- Skin: Wash with Soap/Water
- Inhalation: Fresh Air

- Ingestion: Rinse Mouth

Seek Immediate
Medical Attention
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Caption: Logical workflow for the safe handling and disposal of 5-Chloro-1-methylimidazole
nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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